Cas no 1804677-49-3 (6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1804677-49-3
• MF: C₈H₂F₇NO₃
• MW: 293.095206737518
• CID: 4830804
• Update Time: 2025-08-05

6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H2F7NO3/c9-3-1-2(19-8(13,14)15)4(6(17)18)5(16-3)7(10,11)12/h1H,(H,17,18)
• InChI Key： ATXBDDUUZFICBA-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=C(C=C(N=1)F)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid

6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid: A Comprehensive Overview

6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804677-49-3) is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of pyridine carboxylic acids, which are widely studied for their potential in pharmaceuticals, agrochemicals, and advanced materials. The molecule features a pyridine ring substituted with fluorine, trifluoromethoxy, and trifluoromethyl groups, making it a valuable compound in modern chemical research.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the substitution of various functional groups. The fluoro, trifluoromethoxy, and trifluoromethyl substituents are strategically positioned at the 6th, 4th, and 2nd positions of the ring, respectively. These substituents not only enhance the chemical stability of the molecule but also contribute to its unique electronic and steric properties. The carboxylic acid group at the 3rd position further adds to the compound's versatility, enabling it to participate in various chemical reactions such as esterification and amidation.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery. The presence of multiple fluorine atoms in this compound significantly influences its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Fluorine substitution is known to improve bioavailability and stability, making this compound a promising candidate for therapeutic applications. For instance, researchers have explored its potential as an antimicrobial agent due to its ability to inhibit bacterial growth by targeting specific enzymes.

In addition to its pharmaceutical applications, 6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid has shown remarkable potential in the field of agrochemistry. Its herbicidal activity has been extensively studied, with recent findings indicating its effectiveness in controlling invasive plant species without causing significant harm to surrounding ecosystems. The compound's ability to inhibit key enzymes involved in plant metabolism makes it a valuable addition to sustainable agricultural practices.

The synthesis of this compound involves a series of intricate organic reactions. Researchers typically employ a combination of nucleophilic aromatic substitution and fluorination techniques to construct the desired pyridine derivative. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving yield. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the incorporation of trifluoromethyl groups into the pyridine ring.

From a materials science perspective, this compound exhibits interesting electronic properties that make it suitable for applications in optoelectronics and sensors. Its ability to act as an electron-deficient aromatic system allows it to participate in π–π interactions, which are crucial for designing advanced materials such as organic semiconductors and conducting polymers. Recent studies have demonstrated its potential as a building block for constructing two-dimensional materials with tailored electronic properties.

In conclusion, 6-Fluoro-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804677-49-3) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure endows it with versatile properties that make it invaluable in pharmaceuticals, agrochemistry, and materials science. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing modern chemistry.